1-(3-amino-1H-pyrazol-4-yl)-3-chloro-5-(trifluoromethyl)-1,2-dihydropyridin-2-one

Fragment-based drug discovery Kinase hinge-binding motif Tautomer-dependent SAR

The compound 1-(3-amino-1H-pyrazol-4-yl)-3-chloro-5-(trifluoromethyl)-1,2-dihydropyridin-2-one (CAS 1823184-31-1, molecular formula C₉H₆ClF₃N₄O, molecular weight 278.62 g/mol) is a functionalized dihydropyridin-2-one scaffold decorated with a 3-amino-1H-pyrazol-4-yl substituent at the N1 position, a chlorine substituent at the 3-position, and a trifluoromethyl group at the 5-position. It belongs to the class of aminopyrazole-fused pyridinones, which are privileged structures in kinase inhibitor design and fragment-based drug discovery.

Molecular Formula C9H6ClF3N4O
Molecular Weight 278.62 g/mol
Cat. No. B11751942
⚠ Attention: For research use only. Not for human or veterinary use.

Technical Parameters


Basic Identity
Product Name1-(3-amino-1H-pyrazol-4-yl)-3-chloro-5-(trifluoromethyl)-1,2-dihydropyridin-2-one
Molecular FormulaC9H6ClF3N4O
Molecular Weight278.62 g/mol
Structural Identifiers
SMILESC1=C(C(=O)N(C=C1C(F)(F)F)C2=C(NN=C2)N)Cl
InChIInChI=1S/C9H6ClF3N4O/c10-5-1-4(9(11,12)13)3-17(8(5)18)6-2-15-16-7(6)14/h1-3H,(H3,14,15,16)
InChIKeyHYIQOJUDUSENOT-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

1-(3-Amino-1H-pyrazol-4-yl)-3-chloro-5-(trifluoromethyl)-1,2-dihydropyridin-2-one: Core Heterocyclic Building Block for Medicinal Chemistry & Fragment-Based Drug Discovery


The compound 1-(3-amino-1H-pyrazol-4-yl)-3-chloro-5-(trifluoromethyl)-1,2-dihydropyridin-2-one (CAS 1823184-31-1, molecular formula C₉H₆ClF₃N₄O, molecular weight 278.62 g/mol) is a functionalized dihydropyridin-2-one scaffold decorated with a 3-amino-1H-pyrazol-4-yl substituent at the N1 position, a chlorine substituent at the 3-position, and a trifluoromethyl group at the 5-position . It belongs to the class of aminopyrazole-fused pyridinones, which are privileged structures in kinase inhibitor design and fragment-based drug discovery. The compound is commercially available at research-grade purity (typically ≥95%) and serves as a versatile synthetic intermediate due to the orthogonal reactivity of its amino, chloro, and trifluoromethyl handles.

Fragment DesignKinase hinge-binder motif with bidentate H-bond donor (amino-pyrazole).
DiversificationOrthogonal C3-Cl handle for late-stage Pd-catalyzed cross-coupling.
Stability Context5-CF₃ group reported to support metabolic stability studies in pyridin-2-one series.

Why Generic Substitution of 1-(3-Amino-1H-pyrazol-4-yl)-3-chloro-5-(trifluoromethyl)-1,2-dihydropyridin-2-one with In-Class Analogs Leads to Irreproducible SAR and Procurement Risk


Structural analogs within the pyrazolyl-pyridinone family—such as 3-chloro-2-(1H-pyrazol-1-yl)-5-(trifluoromethyl)pyridine, 5-amino-1-(3-chloro-5-(trifluoromethyl)pyridin-2-yl)-1H-pyrazole-4-carboxamide, and various N-aryl pyrazole derivatives—differ critically in the position and nature of the amino group, the presence or absence of the endocyclic carbonyl, and the substitution pattern on the pyridinone ring . These differences directly alter hydrogen-bonding capacity, tautomeric equilibria, and reactivity toward cross-coupling or nucleophilic aromatic substitution. Without head-to-head performance data, empirical substitution introduces uncontrolled variables that can invalidate lead optimization campaigns, compromise patent novelty, and degrade the batch-to-batch reproducibility required for preclinical candidate advancement [1]. The quantitative evidence below details the specific, measurable properties that distinguish this compound from its closest commercially available alternatives.

Des-amino pyrazole analogs lack H-bond donors essential for kinase hinge binding, altering target engagement profile.
3-H or 3-F analogs disable the C3-Cl Pd cross-coupling handle, limiting late-stage diversification pathways.
Methyl or unsubstituted analogs at C5 may shift microsomal stability; CF₃ provides a metabolically protected scaffold in the pyridin-2-one class.

Procurement-Relevant Quantitative Differentiation of 1-(3-Amino-1H-pyrazol-4-yl)-3-chloro-5-(trifluoromethyl)-1,2-dihydropyridin-2-one from Closest Analogs


Unique N1-Pyrazole Amino Tautomer Provides a Donor–Acceptor Hydrogen-Bond Network Distinct from C-Linked Pyrazole Isomers

The target compound bears a 3-amino-1H-pyrazol-4-yl group directly attached to the N1 position of the pyridin-2-one ring, forming a 5-amino-1H-pyrazole tautomer in solution (IUPAC: 1-(5-amino-1H-pyrazol-4-yl)-3-chloro-5-(trifluoromethyl)pyridin-2-one) [1]. In contrast, the closest commercially available comparator, 3-chloro-2-(1H-pyrazol-1-yl)-5-(trifluoromethyl)pyridine, lacks the amino group entirely, eliminating two hydrogen-bond donor sites and reducing the number of heteroatom contacts available for target engagement . The amino-pyrazole moiety in the target compound is a validated hinge-binding pharmacophore in kinase fragment libraries, whereas the des-amino analog shows no detectable MPS1 or Aurora kinase inhibition in published fragment screens [2].

Hinge-Binder Motif
Class-level inference
Target provides 2 H-bond donors (NH₂) on pyrazole vs 0 on the closest des-amino comparator.
Enables bidentate kinase hinge engagement without extra synthetic steps.
Data to verify; class-level fragment SAR inference.
Fragment-based drug discovery Kinase hinge-binding motif Tautomer-dependent SAR

3-Chloro Substituent Enables Regioselective Pd-Catalyzed Cross-Coupling Not Accessible to 3-H or 3-Fluoro Analogs

The chlorine atom at the 3-position of the pyridin-2-one ring is a synthetic handle for regioselective palladium-catalyzed cross-coupling reactions (Suzuki, Negishi, Buchwald–Hartwig). The closest analogs differ at this position: 3-chloro-2-(1H-pyrazol-1-yl)-5-(trifluoromethyl)pyridine has the chlorine on the pyridine ring, but lacks the endocyclic amide carbonyl, altering both the electronic activation of the C–Cl bond and the solubility profile . 1-(3-chloro-5-(trifluoromethyl)pyridin-2-yl)-5-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid has the chloro substituent on a pyridine ring rather than a pyridin-2-one, resulting in a different LUMO energy and oxidative addition rate to Pd(0) .

C3-Cl Cross-Coupling
Class-level inference
Pyridin-2-one C3-Cl predicted faster oxidative addition to Pd(0) vs pyridine-based analogs (class-level reactivity trend).
Supports regioselective Pd-catalyzed diversification without protecting group manipulation.
Compound-specific kinetic data not available.
Late-stage functionalization Suzuki–Miyaura coupling C–H activation precursors

Trifluoromethyl Group at Position 5 Imparts Metabolic Stability and Lipophilicity Advantage Over Methyl or Unsubstituted Analogs

The trifluoromethyl (–CF₃) group at the 5-position of the pyridin-2-one ring provides a significant increase in lipophilicity (predicted ΔLogP ~+0.8 to +1.2) and metabolic stability compared to –CH₃ or –H analogs . 5-Amino-1-(3-chloro-5-(trifluoromethyl)pyridin-2-yl)-1H-pyrazole-4-carboxamide bears the CF₃ on a pyridine ring but lacks the pyridin-2-one carbonyl, resulting in a different electronic distribution and solubility profile . In medicinal chemistry programs, the CF₃ group on a pyridin-2-one scaffold has been shown to reduce CYP450-mediated oxidation at the 5-position by 3- to 10-fold compared to methyl-substituted congeners in published microsomal stability studies on related heterocycles [1].

CF₃ Metabolic Stability
Class-level inference
CF₃ at C5 predicted 2–10× longer microsomal t₁/₂ vs –CH₃ or –H in pyridin-2-one series.
May reduce CYP450-mediated oxidation at 5-position.
Extrapolated from published class-level data; no head-to-head data.
Metabolic stability LogD modulation Fluorine medicinal chemistry

Purity and Pricing Transparency: 95% Research-Grade Material at a Quantified Cost per Gram Versus Structurally Distinct Analogs

The target compound is commercially available at ≥95% purity (HPLC) from Fluorochem via CymitQuimica, priced at approximately €115.00 for small quantities (1–5 g scale) and scaling to €694.00 for larger quantities . The closest analog, 5-amino-1-(3-chloro-5-(trifluoromethyl)pyridin-2-yl)-1H-pyrazole-4-carboxamide (95%, Ref. 54-PC109512), is listed at €115.00–€744.00 for comparable scales . 3-chloro-2-(1H-pyrazol-1-yl)-5-(trifluoromethyl)pyridine is available at a slightly lower cost per gram but lacks the amino group essential for key medicinal chemistry applications . The price parity among the amino-substituted analogs underscores that procurement decisions should be driven by the synthetic utility and functional group compatibility rather than cost alone.

Purity & Cost
Head-to-head
95% purity, €115–€694 vs amino-containing analogs within 7% price differential.
Cost-parity shifts decision to functional group versatility.
Vendor pricing Jan 2026; HPLC purity 95%.
Research chemical procurement Cost-effectiveness Building-block comparison

High-Impact Application Scenarios for 1-(3-Amino-1H-pyrazol-4-yl)-3-chloro-5-(trifluoromethyl)-1,2-dihydropyridin-2-one in Medicinal Chemistry and Chemical Biology


Kinase Hinge-Binder Fragment Library Expansion

The 3-amino-1H-pyrazol-4-yl group of this compound provides a bidentate hydrogen-bonding motif suitable for targeting the kinase hinge region. Fragment-based screening groups can use this building block to generate libraries of aminopyrazole-pyridinone fragments for MPS1, Aurora kinase, and PI3Kδ programs, as demonstrated by the successful identification of 3-aminopyridin-2-one fragment hits in published screens [1]. The chlorine at C3 allows subsequent vector elaboration via Pd-catalyzed cross-coupling without protecting group manipulation of the amino group.

Late-Stage Diversification via C3-Chloro Suzuki–Miyaura Coupling

The electron-deficient 3-chloro-pyridin-2-one ring is activated toward oxidative addition to palladium(0) catalysts, enabling regioselective Suzuki–Miyaura coupling with aryl/heteroaryl boronic acids. This provides a direct route to 3-aryl/heteroaryl derivatives with the amino-pyrazole and CF₃ groups intact, a synthetic advantage over analogs where the chlorine is on a non-activated pyridine ring . Medicinal chemistry groups can rapidly generate diverse compound arrays from a single purchased intermediate.

PROTAC Linker Attachment via Primary Amine Acylation

The primary amine on the pyrazole ring is a reactive handle for acylation, sulfonylation, or reductive amination, enabling direct conjugation to E3 ligase ligands (e.g., VHL, CRBN) or PEG-based linkers for PROTAC development. This differentiates the compound from des-amino analogs (e.g., 3-chloro-2-(1H-pyrazol-1-yl)-5-(trifluoromethyl)pyridine) which lack a free amino group and require additional synthetic steps to introduce an amine handle .

Metabolic Stability Screening in Lead Optimization

The 5-CF₃ group on the pyridin-2-one ring provides a metabolically stable scaffold for lead optimization. Medicinal chemists can use this compound as a starting point for systematic SAR studies, confident that the trifluoromethyl group mitigates CYP450-mediated oxidation at the 5-position, as demonstrated in class-level microsomal stability studies [2]. This reduces the number of metabolic soft spots requiring later optimization, compressing hit-to-lead timelines.

Application
Selection Property
Validation Focus
Kinase hinge-binder fragment library expansion
Bidentate H-bond donor (amino-pyrazole)
Kinase panel hinge-binding assay context
Late-stage Suzuki–Miyaura diversification
Activated C3-Cl for Pd(0) oxidative addition
Regioselective C–C coupling reaction review
PROTAC linker conjugation
Free primary amine for acylation/sulfonylation
Amine coupling efficiency in PROTAC synthesis context
Metabolic stability in lead optimization
CF₃ at C5 for metabolic protection (class-level)
Microsomal stability endpoint review
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